Cas no 1617506-77-0 (Bis[1-(9,9-dimethyl-9H-fluoren-2-yl)-isoquinoline](acetylacetonate)iridium(III))

• Product Name: Bis[1-(9,9-dimethyl-9H-fluoren-2-yl)-isoquinoline](acetylacetonate)iridium(III)
• CAS No: 1617506-77-0
• CID: 4611050
• Update Time: 2025-05-26

Bis[1-(9,9-dimethyl-9H-fluoren-2-yl)-isoquinoline](acetylacetonate)iridium(III) Chemical and Physical Properties

Names and Identifiers

• Bis[1-(9,9-dimethyl-9H-fluoren-2-yl)-isoquinoline](acetylacetonate)iridium(III)
• IR(FLIQ)2(ACAC)
• HF-PD003

• Inchi： 1S/2C24H18N.C5H7O2.Ir/c2*1-24(2)21-10-6-5-9-19(21)20-12-11-17(15-22(20)24)23-18-8-4-3-7-16(18)13-14-25-23;1-4(6)3-5(2)7;/h2*3-10,12-15H,1-2H3;3H,1-2H3;/q3*-1;+3
• InChI Key： GKHQBSOEIDNDCK-UHFFFAOYSA-N
• SMILES： CC1[CH-]C(C)=O[Ir+3]23(N4=CC=C5C=CC=CC5=C4C4=CC5C(C)(C)C6=CC=CC=C6C=5C=[C-]24)(N2=CC=C4C=CC=CC4=C2C2=CC4C(C)(C)C5=CC=CC=C5C=4C=[C-]32)O=1

Additional information on Bis[1-(9,9-dimethyl-9H-fluoren-2-yl)-isoquinoline](acetylacetonate)iridium(III)

Research Brief on Bis[1-(9,9-dimethyl-9H-fluoren-2-yl)-isoquinoline](acetylacetonate)iridium(III) (CAS: 1617506-77-0)

Bis[1-(9,9-dimethyl-9H-fluoren-2-yl)-isoquinoline](acetylacetonate)iridium(III), with the CAS number 1617506-77-0, is a highly specialized organometallic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This iridium(III) complex is part of a broader class of phosphorescent materials known for their unique photophysical properties, making them particularly valuable in applications such as organic light-emitting diodes (OLEDs), bioimaging, and photodynamic therapy (PDT). Recent studies have explored its potential in therapeutic and diagnostic applications, leveraging its long-lived excited states and tunable emission properties.

The compound's structure, featuring a fluorenyl-isoquinoline ligand and an acetylacetonate ancillary ligand, contributes to its stability and luminescent efficiency. Researchers have focused on optimizing its synthesis to achieve high purity and yield, which is critical for its application in biomedical settings. A 2023 study published in the Journal of Materials Chemistry C detailed a novel synthetic route that improves the scalability of production while maintaining the compound's photophysical integrity. This advancement is expected to facilitate its broader adoption in both industrial and academic research.

In the context of bioimaging, Bis[1-(9,9-dimethyl-9H-fluoren-2-yl)-isoquinoline](acetylacetonate)iridium(III) has demonstrated exceptional performance due to its near-infrared (NIR) emission capabilities. A recent preclinical study highlighted its use as a contrast agent for tumor detection, where its phosphorescence allowed for high-resolution imaging with minimal background interference. The study, conducted by a team at the University of Cambridge, reported a 40% improvement in signal-to-noise ratio compared to conventional dyes, underscoring its potential for early cancer diagnosis.

Another promising area of research involves the compound's application in photodynamic therapy. Its ability to generate reactive oxygen species (ROS) upon light irradiation makes it a candidate for targeted cancer treatments. A 2024 paper in Chemical Science explored its efficacy in vitro, showing a 70% reduction in tumor cell viability when combined with a specific wavelength of light. The study also noted the compound's low dark toxicity, a crucial factor for minimizing side effects in therapeutic applications.

Despite these advancements, challenges remain in translating this research into clinical practice. Issues such as biocompatibility, long-term stability, and precise targeting mechanisms require further investigation. Ongoing studies are addressing these gaps, with a particular focus on nanoparticle encapsulation to enhance delivery and reduce systemic toxicity. Collaborative efforts between chemists, biologists, and clinicians will be essential to unlock the full potential of this compound in the biomedical field.

In conclusion, Bis[1-(9,9-dimethyl-9H-fluoren-2-yl)-isoquinoline](acetylacetonate)iridium(III) (CAS: 1617506-77-0) represents a versatile and promising tool in chemical biology and medicine. Its unique properties open doors to innovative applications in imaging and therapy, though further research is needed to overcome existing limitations. As synthetic methodologies and biomedical technologies continue to evolve, this compound is poised to play a pivotal role in advancing precision medicine and diagnostic techniques.